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Compound of Interest

Compound Name: 16-Epi-latrunculin B

Cat. No.: B162478 Get Quote

Technical Support Center: 16-Epi-latrunculin B
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and handling of 16-Epi-latrunculin B.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving 16-Epi-latrunculin B?

A1: While specific solubility data for 16-Epi-latrunculin B is not readily available, data for its

epimer, Latrunculin B, suggests good solubility in organic solvents. Dimethyl sulfoxide (DMSO)

and ethanol are effective solvents for Latrunculin B, and are therefore recommended for 16-
Epi-latrunculin B.[1]

Q2: What is the approximate solubility of 16-Epi-latrunculin B in common solvents?

A2: Based on data for Latrunculin B, the solubility is approximately 25 mg/mL in both DMSO

and ethanol.[1][2] For a more specific concentration in DMSO, one source indicates a solubility

of 25 mg/mL, which corresponds to 63.21 mM.[2]

Q3: How should I prepare a stock solution of 16-Epi-latrunculin B?

A3: 16-Epi-latrunculin B is often supplied as a film.[1] To prepare a stock solution, dissolve the

compound in a solvent of choice, such as DMSO or ethanol.[1] It is recommended to purge the
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solvent with an inert gas before use.[1] For long-term storage, it is advisable to store stock

solutions at -20°C or -80°C.[1][2]

Q4: Are there any specific handling precautions for 16-Epi-latrunculin B?

A4: Yes, this material should be handled as hazardous until more information is available. Avoid

ingestion, inhalation, and contact with eyes and skin. Ensure thorough washing after handling.

[1]

Troubleshooting Guide
Issue: Difficulty in dissolving 16-Epi-latrunculin B.

Solution 1: Use Appropriate Solvents. Ensure you are using a recommended solvent such as

DMSO or ethanol.[1]

Solution 2: Aid Dissolution. Gentle warming and ultrasonication can be used to facilitate the

dissolution of the compound in DMSO.[2]

Solution 3: Use High-Quality Solvents. DMSO is hygroscopic and absorbed water can affect

solubility. It is recommended to use newly opened or anhydrous DMSO for preparing

solutions.[2]

Issue: Inconsistent experimental results.

Solution 1: Check Solvent Concentration. In cell-based assays, ensure the final

concentration of the solvent (e.g., DMSO) is low and consistent across all experiments, as it

can have its own biological effects.[3][4] A final concentration of 0.1% DMSO is often used.[3]

Solution 2: Consider Serum Inactivation. Be aware that Latrunculin B can be gradually

inactivated by serum.[1] This could also be a factor for 16-Epi-latrunculin B and may

require specific experimental designs, such as serum-free conditions or more frequent

compound addition for long-term studies.

Data Presentation
Solubility of Latrunculin B (Epimer of 16-Epi-latrunculin B)
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Solvent Approximate Solubility
Molar Concentration (at 25
mg/mL)

DMSO ~25 mg/mL[1][2] ~63.21 mM[2]

Ethanol ~25 mg/mL[1] Not Specified

Note: This data is for Latrunculin B and should be used as a guideline for 16-Epi-latrunculin
B.

Experimental Protocols & Signaling Pathways
Mechanism of Action

Latrunculins, including 16-Epi-latrunculin B, are potent inhibitors of actin polymerization.[5][6]

They function by binding to monomeric globular actin (G-actin) in a 1:1 stoichiometry.[1][7] This

binding prevents the G-actin monomers from incorporating into filamentous actin (F-actin),

leading to the disruption and depolymerization of the actin cytoskeleton.[5][7] The disruption of

the actin cytoskeleton affects numerous cellular processes that are dependent on dynamic

actin filaments, such as cell migration, division, and maintenance of cell shape.[5] At high

concentrations, latrunculins can induce programmed cell death (apoptosis) through the

activation of the caspase-3/7 pathway.[7]

Experimental Workflow: Preparing 16-Epi-latrunculin B for Cell Culture Experiments

Stock Solution Preparation

Experimental Use

16-Epi-latrunculin B (film) Dissolve in Anhydrous DMSO High Concentration Stock (e.g., 10 mM) Store at -20°C / -80°C
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Caption: Workflow for preparing and using 16-Epi-latrunculin B in cell culture.

Signaling Pathway: Mechanism of Latrunculin-Induced Cytoskeletal Disruption
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Caption: Latrunculin B inhibits actin polymerization leading to cytoskeletal disruption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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